Cas no 28217-95-0 (2-Benzylpyrazine)

• Product Name: 2-Benzylpyrazine
• CAS No: 28217-95-0
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• MDL: MFCD18449271
• CID: 843252
• PubChem ID: 520370
• Update Time: 2025-06-12

2-Benzylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Benzylpyrazine
• Pyrazine, 2-(phenylmethyl)-
• Benzyl pyrazine
• G3BRN3E6GB
• QGSOPZAYKHDVDO-UHFFFAOYSA-N
• benzylpyrazine
• Pyrazine, benzyl-
• (Phenylmethyl)pyrazine
• 2-Phenylmethyl-pyrazine
• Pyrazine, 2-phenylmethyl-
• FCH907740
• AK127694
• AX8249485
• DTXSID90334326
• AKOS006370719
• SCHEMBL3048473
• UNII-G3BRN3E6GB
• DS-5585
• C74453
• DB-093638
• 28217-95-0
• CS-0091613
• MFCD18449271

• MDL： MFCD18449271
• Inchi： 1S/C11H10N2/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-7,9H,8H2
• InChI Key： QGSOPZAYKHDVDO-UHFFFAOYSA-N
• SMILES： N1C=CN=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 170.0845
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• PSA: 25.78

2-Benzylpyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Benzylpyrazine

Comprehensive Guide to 2-Benzylpyrazine (CAS No. 28217-95-0): Properties, Applications, and Industry Insights

2-Benzylpyrazine (CAS No. 28217-95-0) is a versatile aromatic compound widely recognized for its unique organoleptic properties and applications in flavor and fragrance industries. This heterocyclic molecule, featuring a pyrazine ring substituted with a benzyl group, has garnered significant attention due to its nutty, roasted, and cocoa-like aroma profile. As consumer demand for natural and synthetic flavor enhancers grows, 2-Benzylpyrazine remains a high-value ingredient in food science and cosmetic formulations.

The molecular structure of 2-Benzylpyrazine (C₁₁H₁₀N₂) combines the aromatic characteristics of benzene with the nitrogen-rich pyrazine moiety, resulting in a compound with exceptional stability and volatility. Recent studies highlight its role as a key flavor component in roasted coffee, chocolate, and baked goods, aligning with the global trend of "clean label" products. Analytical techniques like GC-MS and HPLC confirm its purity, typically exceeding 98% in commercial grades, making it a reliable choice for precision applications.

In the fragrance industry, 2-Benzylpyrazine serves as a fixative agent and middle note in premium perfumes, particularly those mimicking woody or gourmand accords. Its compatibility with other aroma chemicals like vanillin and ethyl maltol allows perfumers to create complex scent profiles—a growing demand in niche perfumery markets. The compound's low odor threshold (≤0.1 ppm) ensures economical usage while maintaining sensory impact.

Emerging research explores 2-Benzylpyrazine's potential in green chemistry applications. Catalytic hydrogenation methods now enable sustainable production routes, reducing reliance on traditional petrochemical precursors. This aligns with ESG (Environmental, Social, and Governance) priorities in chemical manufacturing, addressing frequent search queries about "eco-friendly flavor compounds" and "sustainable fragrance ingredients."

Regulatory compliance remains a critical consideration for CAS 28217-95-0. The compound is approved by FEMA (GRAS 4015) and EFSA, with established thresholds for food contact materials. Analytical certificates typically include specifications for residual solvents (<0.5%) and heavy metals (<10 ppm), meeting stringent international standards like ISO 9001 and Kosher certification requirements—topics frequently searched by quality assurance professionals.

Market trends indicate growing demand for 2-Benzylpyrazine in Asia-Pacific regions, driven by expanding processed food industries. Technical data sheets emphasize its solubility profile (soluble in ethanol, propylene glycol; insoluble in water) and optimal storage conditions (2-8°C under nitrogen atmosphere), which are crucial for supply chain stakeholders. Recent patents demonstrate innovative uses in encapsulation technologies, extending shelf-life in functional foods—a hot topic in food technology forums.

For researchers investigating structure-activity relationships, 2-Benzylpyrazine presents interesting case studies in molecular modification. Halogenated derivatives show modified volatility profiles, while carboxylated analogs exhibit pH-dependent aroma release—subjects gaining traction in academic search queries. The compound's NMR spectrum (characteristic peaks at δ 8.5 ppm for pyrazine protons) serves as a reference in spectroscopic databases.

Industrial handling of 28217-95-0 requires standard organic compound precautions, with PPE recommendations including nitrile gloves and vapor respirators for bulk processing. Material compatibility studies confirm its stability in stainless steel and glass containers, important for manufacturers searching "compatible storage materials for pyrazines."

Future applications may leverage 2-Benzylpyrazine's electrochemical properties. Preliminary studies suggest utility in organic semiconductor layers, coinciding with increased searches for "aromatic compounds in flexible electronics." Its thermal stability (decomposition >250°C) makes it a candidate for high-temperature material science applications beyond traditional flavor/fragrance uses.

In conclusion, 2-Benzylpyrazine (CAS No. 28217-95-0) represents a multifaceted compound bridging culinary arts, perfumery, and advanced materials science. With evolving production technologies and expanding application horizons, this molecule continues to inspire innovation across interdisciplinary fields while meeting rigorous safety and sustainability benchmarks demanded by modern industries.